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Compound of Interest

Compound Name:
Di-2-thienylglycolic Acid

Potassium Salt

Cat. No.: B1153667 Get Quote

In-Depth Technical Guide: Di-2-thienylglycolic
Acid Potassium Salt
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and analytical methodologies related to Di-2-thienylglycolic Acid Potassium Salt. It also

explores its critical role as a precursor in the synthesis of Tiotropium Bromide and the

associated biological signaling pathways of this important therapeutic agent.

Core Chemical Identity and Properties
Di-2-thienylglycolic Acid Potassium Salt is the potassium salt of α,α-Di(2-thienyl)glycolic

Acid. Its primary significance in the pharmaceutical industry lies in its role as a key intermediate

in the synthesis of Tiotropium Bromide, a long-acting anticholinergic bronchodilator.[1][2][3]

Chemical Structure
The structure consists of a central glycolic acid backbone substituted with two thiophene rings

at the alpha position. The acidic proton of the carboxylic acid group is replaced by a potassium

ion.

Caption: Chemical Structure of Di-2-thienylglycolic Acid Potassium Salt
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Physicochemical Properties
Quantitative data for Di-2-thienylglycolic Acid Potassium Salt is not extensively documented

in public literature. The table below summarizes its core identifiers. For context, related

potassium salts of organic acids, such as potassium thioglycolate, often present as white,

water-soluble crystalline powders.[4]

Property Data

IUPAC Name
Potassium 2-hydroxy-2,2-di(thiophen-2-

yl)acetate

Synonyms

(Hydroxy)(di-2-thienyl)acetic Acid Potassium

Salt; 2-Hydroxy-2,2-di(2-thienyl)acetic Acid

Potassium Salt; α,α-Di(2-thienyl)glycolic Acid

Potassium Salt[5]

Molecular Formula C₁₀H₇KO₃S₂[5][6]

Molecular Weight 278.39 g/mol [5]

Parent Acid CAS Number 4746-63-8[7]

Appearance
Data not available. Typically expected to be a

solid.

Melting Point

Data not available. For context, 2,3-

Diketogulonic Acid Potassium Salt melts at

>54°C with decomposition.[8]

Solubility

Data not available. Expected to be soluble in

water. For context, Potassium Thioglycolate is

soluble in water.[4]

Synthesis and Role in Drug Development
The primary application of this compound is its use as a precursor in the industrial synthesis of

Tiotropium Bromide. The general process involves the transesterification of a methyl ester of di-

2-thienylglycolic acid with scopine, followed by quaternization.
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Caption: Generalized Synthetic Workflow to Tiotropium Bromide.

The transesterification step is critical and is typically conducted in an organic solvent like

toluene or dimethylformamide, often in the presence of a base such as sodium hydride or

potassium carbonate.[2][9] The reaction temperature and pressure are controlled to drive the

reaction to completion, often by distilling off the methanol byproduct.[10]
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Experimental Protocols and Analytical Methods
A summary of relevant analytical techniques for the identification and quantification of Di-2-
thienylglycolic Acid Potassium Salt and similar compounds is provided below.
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Method Protocol Summary Application

Qualitative Test for K⁺

Sodium Cobaltinitrite Test:

Dissolve ~50 mg of the sample

in 1 mL of water. Add 1 mL of

dilute acetic acid and 1 mL of a

freshly prepared 10% w/v

sodium cobaltinitrite solution. A

yellow or orange-yellow

precipitate indicates the

presence of potassium ions.

[11]

Identification of K⁺

Qualitative Test for K⁺

Tartaric Acid Test: Dissolve the

sample in a minimum amount

of water to create a

concentrated solution. Cool in

an ice bath and add a 15% w/v

solution of tartaric acid. A

white, crystalline precipitate of

potassium bitartrate will form.

[11]

Identification of K⁺

HPLC

High-Performance Liquid

Chromatography: Utilize a

mixed-mode or reverse-phase

column. The mobile phase can

be adjusted for optimal

separation of the organic

anion. Detection is typically

performed using a UV detector

at a wavelength suitable for

the thienyl chromophore (e.g.,

238 nm).[1][12] This method is

suitable for purity assessment

and quantification.

Purity and Quantification

DART-MS Direct Analysis in Real Time

Mass Spectrometry: This

Qualitative Analysis
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method is used for rapid

qualitative analysis. The salt is

converted to its more volatile

free acid form by adding a

strong acid directly to the

sample before analysis,

allowing for detection by mass

spectrometry.[13][14]

Biological Context: The Tiotropium Bromide
Signaling Pathway
Di-2-thienylglycolic Acid Potassium Salt does not have a known direct biological activity. Its

importance is derived from its role as a precursor to Tiotropium Bromide, a potent muscarinic

receptor antagonist.[1][2][3]

Tiotropium works by blocking the action of acetylcholine on M1 and M3 muscarinic receptors in

the smooth muscle of the airways. In respiratory diseases like COPD, parasympathetic nerve

activity leads to the release of acetylcholine, which binds to these receptors, causing

bronchoconstriction. By competitively and reversibly inhibiting these receptors, Tiotropium

prevents this constriction, leading to bronchodilation and improved airflow.
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Caption: Tiotropium Bromide's inhibition of the cholinergic pathway.
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This guide provides a foundational understanding of Di-2-thienylglycolic Acid Potassium
Salt for professionals engaged in pharmaceutical research and development. While specific

physical data remains sparse, its well-defined role in synthesis and the analytical methods

available provide a solid basis for its handling and application in the production of Tiotropium

Bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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